Graphite

• IUPAC Name: carbon
• InChI: InChI=1S/C
• InChI Key: OKTJSMMVPCPJKN-UHFFFAOYSA-N
• Canonical SMILES: [C]
• Molecular Formula: C
• Related CAS: 64365-11-3 (activated), 16291-96-6 (Parent)
• DSSTOX Substance ID: DTXSID9027651, DTXSID2049634, DTXSID10905072, DTXSID501029268, DTXSID801019028
• Molecular Weight: 12.011 g/mol
• Physical Description: Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Dry Powder, Pellets or Large Crystals, Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, Black, odourless powder, Black powder or crystals; [Sax], BLACK POWDER OR SOLID IN VARIOUS FORMS. ODOURLESS WHEN PURE., Black grains that have been treated to improve absorptive ability., Steel gray to black, greasy feeling, odorless solid.
• Boiling Point: Sublimes at 3642 °C; triple point (graphite-liquid-gas), 4492 °C at a pressure of 101.325 kPa, >4000 °C, Sublimes
• Solubility: Insoluble in water and organic solvents, Insoluble in organic solvents, Activated carbon is generally considered to exhibit low affinity for water., Insoluble in water, INSOL IN WATER OR OTHER KNOWN SOLVENTS, Solubility in water: none, Insoluble
• Density: 0.08 to 0.5, Properties of U.S. Activated Carbon [Table#3777], The apparent density of beech charcoal is 0.45 g/mL and that of pine charcoal is 0.28 g/mL; the density of pore-free charcoal ranges between 1.38 and 1.46 g/mL, depending on the kind of wood; the porosity of beech charcoal is ca 70%; the bulk density of charcoal, which depends on the kind of wood and the size of the pieces, ranges from 180 to 220 kg/cu m; the heating value ranges between 29 and 33 kJ/g, Relative density (water = 1): 1.8-3.51, 1.5-1.8
• Vapor Pressure: 1 mm Hg at 3586 °C, 0 mmHg (approx)
• Mechanism of Action: Activated charcoal avidly adsorbs drugs and chemicals on the surfaces of the charcoal particles, thereby preventing absorption and toxicity. ... The effectiveness of charcoal is dependent on the time since the ingestion and on the dose of charcoal; one should attempt to achieve a charcoal:drug ratio of at least 10:1.
• Impurities: Concns of individual polynuclear aromatic hydrocarbons (eg, anthracene, benzacridines, benzofluoranthenes, benzopyrenes, pyrene, etc) can range from <0.5 to 432 mg/kg /Carbon blacks/, Traces of Fe, SiO2, etc
• Color/Form: FINE BLACK POWDER, Black porous soild, course granules or powder, Steel gray to black greasy feeling solid.
• CAS No.: 7440-44-0, 7782-42-5, 7782-40-3, 16291-96-6, 64365-11-3, 1034343-98-0
• Melting Point: Melting point equals greater than 3500 °C, MW: 760.642 Yellow needles of plates. MP: >280 °C. Soluble in organic solvents /Fullerene-60/, MW: 840.749. Red-brown solid. MP: >280 °C. Soluble in benzene, toluene /Fullerene-70/, >3500 °C, 6602 °F (Sublimes)

Description

Graphite is a naturally occurring form of crystalline carbon. It is known for its excellent electrical conductivity, thermal stability, and lubricating properties. This compound is used in a variety of applications, from pencils to advanced batteries, and is a key material in many industrial processes.

Mechanism of Action

Target of Action

Carbon, in its various forms, interacts with numerous targets in the environment. For instance, carbon dioxide (CO2) is a crucial player in the global carbon cycle, acting as a primary target for photosynthesizing organisms like plants . These organisms convert CO2 into glucose, thereby reducing the amount of this greenhouse gas in the atmosphere . Additionally, carbon in the form of carbon nanotubes (CNTs) has been explored for various biomedical applications, interacting with biological systems at the cellular and molecular levels .

Mode of Action

The mode of action of carbon depends on its form and the context in which it is used. In the context of photosynthesis, plants use energy from sunlight to convert CO2 into glucose, a process that also produces oxygen . In the biomedical field, carbon nanotubes can interact with biological systems in various ways, such as drug delivery or as a marker in respiratory status tests .

Biochemical Pathways

Carbon plays a vital role in several biochemical pathways. In photosynthesis, CO2 is reduced to form glucose, which is then used by the plant for growth and energy . In the human body, carbon is involved in various metabolic processes. For instance, carbon in the form of carbon monoxide (CO) is formed endogenously as a byproduct of heme metabolism .

Pharmacokinetics

The pharmacokinetics of carbon, particularly in the form of carbon nanotubes, is an area of active research. Studies have shown that the surface chemistry of carbon nanotubes significantly influences their absorption, distribution, metabolism, and excretion (ADME) properties . For instance, PEGylation (the addition of polyethylene glycol) has been found to improve the pharmacokinetics and biocompatibility of carbon nanotubes .

Result of Action

The result of carbon’s action varies depending on its form and context. In photosynthesis, the conversion of CO2 into glucose leads to the production of oxygen and organic compounds that fuel plant growth . In the biomedical field, carbon nanotubes have been used for various purposes, such as drug delivery, where they can enhance the efficacy of therapeutic agents .

Action Environment

The action of carbon is influenced by various environmental factors. For instance, the rate of photosynthesis (and thus the conversion of CO2 into glucose) is influenced by factors such as light intensity, temperature, and CO2 concentration . In the context of climate change, the action of carbon in the form of greenhouse gases is a major concern, and efforts are being made globally to reduce carbon emissions and achieve carbon neutrality .

Biochemical Analysis

Biochemical Properties

Carbon is involved in numerous biochemical reactions. It forms covalent bonds with other elements, particularly hydrogen, oxygen, and nitrogen, to create a wide variety of biomolecules such as carbohydrates, lipids, proteins, and nucleic acids . These interactions are primarily governed by the electron configuration of carbon, which allows it to form stable, complex molecules.

Cellular Effects

Carbon impacts various types of cells and cellular processes. It is integral to cell function, influencing cell signaling pathways, gene expression, and cellular metabolism. For instance, carbon atoms in glucose molecules are used in cellular respiration, a process that provides energy for cells .

Molecular Mechanism

At the molecular level, carbon exerts its effects through binding interactions with biomolecules, enzyme activation, and changes in gene expression. For example, carbon atoms in enzyme substrates interact with enzymes, leading to the catalysis of biochemical reactions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of carbon can change over time. For instance, carbon-based compounds can degrade or transform, influencing their stability and long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of carbon-based compounds can vary with different dosages in animal models. For example, while low doses of glucose (a carbon-based compound) provide energy for cells, high doses can lead to adverse effects such as hyperglycemia .

Metabolic Pathways

Carbon is involved in various metabolic pathways. For instance, in the citric acid cycle, carbon atoms in acetyl CoA are oxidized to produce ATP, a key energy molecule .

Transport and Distribution

Carbon is transported and distributed within cells and tissues in the form of biomolecules. For example, glucose is transported into cells via glucose transporters, and fatty acids are distributed throughout the body via the bloodstream .

Subcellular Localization

Carbon-based compounds can be found in various subcellular compartments. For example, nucleic acids (which contain carbon) are located in the nucleus, while lipids (also carbon-based) are found in the cell membrane .

Preparation Methods

Synthetic Routes and Reaction Conditions: Graphite can be synthesized through several methods, including chemical vapor deposition (CVD) and the Acheson process. In CVD, hydrocarbons like methane are decomposed at high temperatures (around 1000°C) in the presence of a catalyst, leading to the formation of this compound. The Acheson process involves heating a mixture of silica and carbon in an electric furnace at temperatures above 2500°C, resulting in the formation of this compound.

Industrial Production Methods: Industrial production of this compound typically involves mining natural this compound or producing synthetic this compound. Natural this compound is mined from deposits and then processed to remove impurities. Synthetic this compound is produced from petroleum coke, a byproduct of oil refining, through a process called graphitization, which involves heating the coke to temperatures above 3000°C.

Chemical Reactions Analysis

Types of Reactions: Graphite undergoes various chemical reactions, including oxidation, reduction, and intercalation.

Oxidation: this compound can be oxidized to form this compound oxide, which is a precursor to graphene oxide. This reaction typically involves strong oxidizing agents like potassium permanganate in the presence of sulfuric acid.

Reduction: this compound oxide can be reduced back to this compound or further reduced to form graphene.

Intercalation: this compound can intercalate with various atoms and molecules, such as lithium, potassium, and iron chloride, to form this compound intercalation compounds (GICs).

Common Reagents and Conditions:

Oxidation: Potassium permanganate, sulfuric acid, and nitric acid.

Reduction: Hydrazine, sodium borohydride, and thermal reduction.

Intercalation: Lithium salts, potassium salts, and iron chloride.

Major Products:

Oxidation: this compound oxide.

Reduction: Reduced this compound oxide, graphene.

Intercalation: this compound intercalation compounds.

Scientific Research Applications

Graphite has a wide range of applications in scientific research:

Chemistry: Used as an electrode material in electrochemical cells and as a catalyst support.

Biology: Employed in biosensors and as a scaffold for tissue engineering.

Medicine: Utilized in drug delivery systems and medical imaging.

Industry: Integral in the production of batteries, especially lithium-ion batteries, and as a lubricant in high-temperature applications.

Comparison with Similar Compounds

Graphite is often compared with other carbon-based materials such as graphene, carbon nanotubes, and diamond:

Graphene: A single layer of carbon atoms with exceptional electrical and mechanical properties. Unlike this compound, graphene is a two-dimensional material.

Carbon Nanotubes: Cylindrical structures made of rolled-up graphene sheets. They have high tensile strength and electrical conductivity.

Diamond: Another allotrope of carbon with a three-dimensional tetrahedral structure. Diamond is known for its hardness and thermal conductivity but lacks the electrical conductivity of this compound.

This compound’s uniqueness lies in its layered structure, which allows for easy intercalation of various atoms and molecules, making it highly versatile for different applications.

Synthesis routes and methods

Procedure details

1-Pyrenecarboxylic acid (1-PCA, 250 mg) was stirred in ethanol (400 mL) for 30 minutes. Herringbone-type carbon nanofiber (CNF, 500 mg) was added to the 1-PCA solution and stirred for 6 hours. Then, CNF doped with 1-PCA was recovered through filtration under reduced pressure. 1-PCA was introduced to CNF in order to form π-π interaction between pyrene and graphene of CNF. The 1-PCA-doped CNF has a hydrophilic surface and allows easy supporting of platinum. The 1-PCA-doped CNF (140 mg) was added to ethylene glycol (25 mL) and stirred for 10 minutes. Then, after adding NaOH (100 mg), the mixture was further stirred for 10 minutes. The concentration of NaOH was 0.1 M. NaOH serves to adjust pH for control of the platinum particle size. Subsequently, after adding PtCl4 (150 mg) and stirring for about 10 minutes, the mixture was refluxed at 160° C. for 3 hours. Then, platinum ions are reduced and adsorbed on the surface of CNF. In order to further increase the supporting ratio, after stirring at room temperature for 12 hours, the solution was further stirred for 24 hours after lowering pH to 1-2. The resulting solution was filtered under reduced pressure and washed several times with ultrapure water. The recovered catalyst was dried at 160° C. for 1 hour to remove impurities.

Customer Q & A

Q1: What are the implications of deforestation on carbon dynamics in remnant forests?

A: Deforestation, especially for agricultural expansion, leads to forest fragmentation, creating forest edges along plantations. Studies reveal that these edges experience significant declines in aboveground carbon stocks, averaging 22% and extending over 100 m into the forest. [] This loss is linked to altered canopy structure, reduced leaf mass per area, and shifts in foliar nutrient content, impacting primary productivity and carbon storage. []

Q2: How does interannual climate variability impact carbon exchange in semiarid grasslands?

A: Semiarid grasslands exhibit dynamic carbon exchange with the atmosphere, influenced by fluctuating temperature, soil moisture, and plant biomass. Research in Mongolian grasslands indicates their sensitivity to climate changes, potentially shifting them from carbon sinks to sources. [] Droughts, common in these environments, can significantly impact the balance between carbon uptake through photosynthesis and release via respiration. []

Q3: How do different irrigation practices in agriculture impact greenhouse gas emissions and carbon footprint?

A: Irrigation practices significantly influence greenhouse gas emissions from agricultural systems. In wheat-maize rotation systems, increasing irrigation amounts generally lead to higher CO2 and N2O emissions, while reducing CH4 absorption. [] While higher irrigation can increase yields, it's crucial to find a balance between productivity and environmental impact. In some cases, moderate irrigation can result in lower carbon footprints per unit of crop yield. []

Q4: Can carbon-rich agroforestry systems contribute to mitigating climate change and supporting farmers?

A: Yes, carbon-rich agroforestry systems offer a promising avenue for climate change mitigation and poverty alleviation. [] These systems integrate trees into agricultural landscapes, enhancing carbon sequestration, providing income diversification for farmers, and offering co-benefits like biodiversity conservation and improved soil health. [] Integrating these systems into REDD+ strategies can incentivize their adoption, creating a win-win for both farmers and the environment. []

Q5: How do bioturbating organisms like polychaetes affect carbon cycling in marine sediments?

A: Polychaetes, through their burrowing and feeding activities (bioturbation), significantly impact carbon biogeochemistry in marine sediments. [] While their activities can initially enhance carbon oxidation and CO2 release, the long-term effect often involves a decrease in organic matter inventory due to increased microbial decomposition. [] This highlights the complex interplay between fauna and microbial communities in shaping sediment carbon cycling. []

Q6: What are Carbon Nano Networks (CNNs) and how are they synthesized?

A: CNNs are a novel type of carbon nanostructure characterized by a three-dimensional network of interconnected branches and junctions. [] They exhibit desirable properties such as mesoporosity, graphitic nature, and good conductivity, making them suitable for applications like electrode materials. [] Their synthesis involves utilizing dense microemulsions containing catalyst nanoparticles, allowing for controlled growth of the network structure. []

Q7: How does carbonization temperature and activation process affect the properties of lignin-derived activated carbon for supercapacitors?

A: Carbonization temperature and activation significantly influence the porous structure and electrochemical properties of lignin-derived activated carbons. [] Higher temperatures generally enhance micropore surface area and pore volume, crucial for charge storage in supercapacitors. [] Similarly, the choice and concentration of activating agents like NaOH or KOH impact pore development and surface chemistry, influencing the capacitance, energy density, and cycle life of the resulting supercapacitor electrodes. []

Q8: What is the significance of controlling the dielectric constant in amorphous fluorinated carbon films, and how does it relate to their chemical composition?

A: Controlling the dielectric constant is crucial in amorphous fluorinated carbon films, particularly for applications in microelectronics. A low dielectric constant is desirable for faster signal propagation and lower power consumption. [] The dielectric constant is influenced by the film's chemical composition, specifically the ratio of fluorine to carbon atoms and the presence of polar groups. []

Q9: How does the presence of black carbon in soil affect its characteristics and how can it be identified?

A: Black carbon, a product of incomplete combustion, can persist in soils and influence their properties. Its presence in soil humic acid is linked to distinct characteristics, including a high aromatic carbon content and a specific signature in 13C NMR spectra. [] Advanced techniques like Fourier transform ion cyclotron resonance mass spectrometry (FT-ICR MS) coupled with Kendrick mass defect analysis help in identifying specific black carbon-derived structures based on their molecular formulas and mass defects. []

Q10: Can abandoned carbon fiber reinforced plastics (CFRP) be effectively recycled and reused for high-value applications?

A: Yes, a promising strategy for reusing abandoned CFRPs involves their transformation into C/C composites. [] Through controlled pyrolysis, the epoxy resin matrix is carbonized, leaving behind intact carbon fibers that can be reinforced with a new carbon matrix. [] This process yields C/C composites with comparable properties to those made from virgin carbon fibers, demonstrating a sustainable approach for resource utilization. []

Q11: How does the stable carbon isotope composition of organic aerosols provide insights into their atmospheric aging?

A: Analyzing the stable carbon isotope composition (δ13C) of organic aerosols, particularly diacids, offers valuable insights into their atmospheric processing during long-range transport. [] As aerosols age, photochemical degradation leads to isotopic fractionation, causing the remaining diacids to become enriched in 13C. [] By comparing δ13C values across different air masses and correlating them with aerosol aging indicators, researchers can unravel the complex processes governing aerosol lifecycle and transport. []